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Elomotecan at a Glance

Attribute Description

Drug Class Homocamptothecin (hCPT) [1]

Origin Derivative of the natural product Camptothecin [1] [2] [3]

Primary Mechanism Topoisomerase I (Topo I) inhibitor [4] [1]

Key Structural
Feature

7-membered beta-hydroxylactone ring (in contrast to the 6-membered ring in

classic camptothecins) [1]

Development
Rationale

Enhanced plasma stability and reinforced inhibition of Topo I compared to

conventional camptothecins [1]

Highest Phase Phase 1 (for Neoplasms) [4]

Mechanism of Action & Structural Advantage

Elomotecan belongs to the homocamptothecin class, which are novel derivatives of the natural anticancer

alkaloid, camptothecin [1]. Its mechanism and key advantage over earlier compounds can be visualized as

follows:
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Camptothecin Lead

Limitation:
Unstable 6-membered lactone ring

Homocamptothecin Design

Advantage:
Stable 7-membered lactone ring Mechanism of Action

Stabilizes Topo I-DNA
Cleavable Complex

DNA Double-Strand Breaks
& Apoptotic Cell Death

Click to download full resolution via product page

Elomotecan's development rationale and primary mechanism of action.

The core mechanism involves inhibiting DNA topoisomerase I (Topo I), an essential enzyme for DNA

replication and transcription [4] [1]. By stabilizing the transient "cleavable complex" between Topo I and

DNA, Elomotecan converts the enzyme into a cellular poison. This stabilization prevents the relegation of

DNA strands, leading to replication fork collision and irreversible DNA double-strand breaks, ultimately

triggering apoptosis (programmed cell death) in cancer cells [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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